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Compound of Interest

Compound Name: Gold cyanide

Cat. No.: B1582709 Get Quote

For researchers and scientists in metallurgical processing and related fields, the efficient and

environmentally sound extraction of gold remains a critical area of study. The long-standing

industry standard, cyanidation, is increasingly scrutinized for its toxicity, prompting extensive

investigation into alternative lixiviants. This guide provides a comparative analysis of three

primary gold leaching systems: cyanide, thiosulfate, and chloride, with a focus on their

chemical mechanisms, performance metrics, and experimental protocols.

This analysis synthesizes experimental data to offer an objective comparison of these leaching

systems, aiding researchers in the selection and optimization of gold extraction methodologies.

Performance Comparison
The selection of a gold leaching agent is a complex decision influenced by factors including ore

mineralogy, process economics, and environmental regulations. The following tables

summarize quantitative data from various studies to provide a comparative overview of the

performance of cyanide, thiosulfate, and chloride systems.
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Leaching
System

Gold
Recovery
(%)

Leaching
Time
(hours)

Lixiviant
Concentr
ation

Temperat
ure (°C)

pH Notes

Cyanide
71.6 - 93%

[1][2]

4 - 24+[3]

[4][5]

0.05% -

0.7%

NaCN[1]

Ambient -

60[5]
>10.5

The most

established

and cost-

effective

method for

many ore

types.[6]

Efficiency

is highly

dependent

on ore

characteris

tics.

Thiosulfate
35.6 -

54.1%[2]
Variable

0.1 - 0.5 M

(NH₄)₂S₂O

₃[2]

Ambient -

95[3]
8 - 10[7]

A non-toxic

alternative,

particularly

effective

for

carbonace

ous or

copper-rich

ores.[8][9]

Leaching

kinetics

can be

faster than

cyanide

under

optimal

conditions.

[7]
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Chloride
64 - 99.6%

[1][10]
6+[11]

Variable

(e.g., 4M

HCl)[11]

Ambient -

95[10][12]
< 3 - 4[10]

Offers

rapid

leaching

kinetics but

is highly

corrosive

and

requires

specialized

equipment.

[3][13]

Chemical Leaching Mechanisms
The dissolution of gold in each system is governed by distinct chemical reactions, which are

visualized in the diagrams below. These diagrams illustrate the fundamental pathways of gold

complexation.

Cyanide Leaching Pathway
In cyanide leaching, gold is oxidized and forms a stable gold-cyanide complex in an alkaline

solution, a process described by the Elsner Equation.[14]

Gold (Au)

Aurocyanide Complex
[Au(CN)₂]⁻

Oxidation & Complexation

Oxygen (O₂)

Cyanide (CN⁻)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://epslibrary.at/sgem_jresearch_publication_view.php?page=view&editid1=374
https://www.researchgate.net/publication/229105593_Use_of_chloride-hypochlorite_leachants_to_recover_gold_from_tailing
https://www.researchgate.net/publication/260190588_Experimental_process_analysis_and_mathematical_modeling_for_selective_gold_leaching_from_slag_through_wet_chlorination
https://www.researchgate.net/publication/260190588_Experimental_process_analysis_and_mathematical_modeling_for_selective_gold_leaching_from_slag_through_wet_chlorination
https://www.researchgate.net/publication/229105593_Use_of_chloride-hypochlorite_leachants_to_recover_gold_from_tailing
https://www.researchgate.net/publication/225465678_A_kinetic_study_that_compares_the_leaching_of_gold_in_the_cyanide_thiosulfate_and_chloride_system
https://www.researchgate.net/publication/229105593_Use_of_chloride-hypochlorite_leachants_to_recover_gold_from_tailing
https://www.mdpi.com/2075-4701/7/6/222
https://m.xinhaimining.com/newo/common-methods-of-gold-leaching.html
https://coreresources.com.au/the-metallurgy-of-cyanide-gold-leaching/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Gold dissolution in a cyanide medium.

Thiosulfate Leaching Pathway
Thiosulfate leaching is a more complex process, typically catalyzed by copper (II) ions in an

ammoniacal solution to form a gold-thiosulfate complex.[7]

Gold (Au)

Gold Thiosulfate Complex
[Au(S₂O₃)₂]³⁻

Catalytic Oxidation & Complexation

Thiosulfate (S₂O₃²⁻)

Copper(II) Ammine
[Cu(NH₃)₄]²⁺

Click to download full resolution via product page

Caption: Copper-catalyzed gold leaching in thiosulfate.

Chloride Leaching Pathway
In the chloride system, gold is oxidized in a highly acidic solution containing a strong oxidizing

agent (like chlorine or hypochlorite) to form a stable gold-chloride complex.[10]
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Caption: Gold dissolution in an acidic chloride medium.

Experimental Protocols
The following sections outline generalized experimental protocols for conducting gold leaching

studies for each of the three systems. These are intended as a starting point and should be

optimized for specific ore types and experimental objectives.

General Experimental Workflow
A typical gold leaching experiment follows a standardized workflow, from ore preparation to the

final analysis of gold extraction.
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Caption: General workflow for a gold leaching experiment.
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Cyanide Leaching Protocol
Ore Preparation: Crush and grind the ore to a predetermined particle size (e.g., -300 + 150

µm).[2] A representative sample is then taken for leaching.

Pulp Preparation: Prepare a slurry of the ground ore with water to a specific pulp density

(e.g., 30% solids).[2]

Leaching Solution: Prepare a sodium cyanide (NaCN) solution of the desired concentration

(e.g., 1 to 5 g/L).[2] Adjust the pH of the slurry to >10.5 using lime (CaO) or sodium

hydroxide (NaOH) to prevent the formation of toxic hydrogen cyanide gas.[14]

Leaching: Combine the ore slurry and the cyanide solution in a reaction vessel, such as a

bottle roll or a stirred tank reactor.[15] Agitate the mixture for a specified duration (e.g., 24

hours) at a controlled temperature (e.g., 26°C).[2]

Solid-Liquid Separation: After leaching, separate the pregnant leach solution (containing

dissolved gold) from the solid tailings by filtration.[15]

Gold Recovery and Analysis: The gold can be recovered from the pregnant solution by

methods such as carbon adsorption (Carbon-in-Pulp or Carbon-in-Leach) or zinc

precipitation (Merrill-Crowe process).[15][16] Analyze the gold content in the pregnant

solution and the solid tailings using techniques like Atomic Absorption Spectrometry (AAS) to

determine the gold extraction efficiency.[1]

Thiosulfate Leaching Protocol
Ore Preparation: As with cyanide leaching, the ore is first crushed and ground to a specific

particle size.

Leaching Solution Preparation: Prepare an aqueous solution containing ammonium

thiosulfate ((NH₄)₂S₂O₃), ammonia (NH₃), and a copper(II) salt (e.g., CuSO₄) as a catalyst.

[17] Typical concentrations might be 0.1 M (NH₄)₂S₂O₃, 0.2 M NH₃, and 1.6 mM Cu(II).[3]

The pH is typically maintained between 8 and 10.[7]

Leaching: The leaching process is carried out in a reactor with continuous aeration to provide

the necessary oxygen for the oxidation reactions. The temperature may be ambient or

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.mdpi.com/2075-163X/12/10/1291
https://www.mdpi.com/2075-163X/12/10/1291
https://www.mdpi.com/2075-163X/12/10/1291
https://coreresources.com.au/the-metallurgy-of-cyanide-gold-leaching/
https://www.prominetech.com/news/what-are-the-main-steps-in-a-gold-leaching-process-experiment/
https://www.mdpi.com/2075-163X/12/10/1291
https://www.prominetech.com/news/what-are-the-main-steps-in-a-gold-leaching-process-experiment/
https://www.prominetech.com/news/what-are-the-main-steps-in-a-gold-leaching-process-experiment/
https://www.miningpedia.cn/cyanidation/gold-leaching-explained.html
https://epslibrary.at/sgem_jresearch_publication_view.php?page=view&editid1=374
https://open.library.ubc.ca/soa/cIRcle/collections/ubctheses/831/items/1.0078636
https://www.mdpi.com/2075-4701/7/6/222
https://medium.com/@jacobjasonguidodemedici/thiosulphate-leaching-for-gold-production-35d7571ed1f2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


elevated depending on the desired kinetics.[3]

Solid-Liquid Separation: The pregnant solution is separated from the tailings by filtration.

Gold Recovery and Analysis: Gold recovery from thiosulfate solutions is more complex than

from cyanide solutions. Methods include resin-in-pulp (RIP), cementation, or solvent

extraction.[3][18] The gold extraction is determined by analyzing the gold content in the

solution and tailings.

Chloride Leaching Protocol
Ore Preparation: The ore is prepared as in the other methods. For some refractory ores, a

pre-treatment step like roasting may be necessary.[15]

Leaching Solution Preparation: The leaching solution is highly acidic, typically with a pH

below 3, and contains a high concentration of chloride ions (e.g., from NaCl or HCl) and a

strong oxidizing agent such as chlorine gas (Cl₂), hypochlorite (OCl⁻), or ferric chloride

(FeCl₃).[10]

Leaching: The leaching is performed in corrosion-resistant reactors due to the highly acidic

and corrosive nature of the solution.[13] The temperature is often elevated (e.g., 65-95°C) to

enhance the leaching rate.[10]

Solid-Liquid Separation: The pregnant solution is separated from the solid residue.

Gold Recovery and Analysis: Gold can be recovered from the chloride solution by methods

such as adsorption on activated carbon, solvent extraction, or precipitation.[19] The gold

recovery is calculated after analyzing the gold concentration in the leach solution and the

remaining solids.

Conclusion
The choice between cyanide, thiosulfate, and chloride leaching systems is a multifaceted

decision that requires careful consideration of metallurgical, economic, and environmental

factors. While cyanidation remains the dominant technology due to its efficiency and cost-

effectiveness for a wide range of ores, the significant environmental and safety concerns

associated with its use are driving research into and adoption of alternative lixiviants.[3][14]
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Thiosulfate leaching presents a promising non-toxic alternative, particularly for problematic

ores, though challenges in gold recovery and reagent stability need to be addressed.[8][9][20]

Chloride-based processes offer the advantage of rapid leaching kinetics but are hampered by

their corrosive nature and the need for specialized, and therefore more expensive, equipment.

[3][13]

Further research and development are crucial to optimize these alternative leaching systems

and to develop novel, efficient, and environmentally benign technologies for gold extraction.

The experimental protocols and comparative data presented in this guide are intended to serve

as a valuable resource for researchers and professionals working towards this goal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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